Cas no 6446-58-8 (1-bromo-2-[2-(4-methoxyphenoxy)ethoxy]-3,5-dimethylbenzene)

1-bromo-2-[2-(4-methoxyphenoxy)ethoxy]-3,5-dimethylbenzene structure
6446-58-8 structure
Product Name:1-bromo-2-[2-(4-methoxyphenoxy)ethoxy]-3,5-dimethylbenzene
CAS No:6446-58-8
MF:C17H19BrO3
MW:351.234964609146
CID:1679290
PubChem ID:2283505
Update Time:2025-04-21

1-bromo-2-[2-(4-methoxyphenoxy)ethoxy]-3,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-2-[2-(4-methoxyphenoxy)ethoxy]-3,5-dimethylbenzene
    • DTXSID90367735
    • AKOS002588240
    • 6446-58-8
    • Inchi: 1S/C17H19BrO3/c1-12-10-13(2)17(16(18)11-12)21-9-8-20-15-6-4-14(19-3)5-7-15/h4-7,10-11H,8-9H2,1-3H3
    • InChI Key: YIACOEJVZUYCAV-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C)=CC(C)=C1OCCOC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 350.05177
  • Monoisotopic Mass: 350.05176g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69

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